Cas no 138611-33-3 (Ethyl (diethoxyphosphoryl)(3-oxopropoxy)acetate)

• Product Name: Ethyl (diethoxyphosphoryl)(3-oxopropoxy)acetate
• CAS No: 138611-33-3
• MF: C₁₁H₂₁O₇P
• MW: 296.25400519371
• CID: 2773260
• PubChem ID: 15178530
• Update Time: 2025-04-21

Ethyl (diethoxyphosphoryl)(3-oxopropoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (diethoxyphosphoryl)(3-oxopropoxy)acetate
• 138611-33-3
• DTXSID30569655

• Inchi： 1S/C11H21O7P/c1-4-15-10(13)11(16-9-7-8-12)19(14,17-5-2)18-6-3/h8,11H,4-7,9H2,1-3H3
• InChI Key： KNRCIVKSKPMTSO-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)OCCC=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 296.10249000Da
• Monoisotopic Mass: 296.10249000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 97.94000
• LogP: 1.74730